Cas no 17452-18-5 (1-(4-Trifluoromethylphenyl)imidazoline-2-thione)

• Product Name: 1-(4-Trifluoromethylphenyl)imidazoline-2-thione
• CAS No: 17452-18-5
• MF: C₁₀H₇F₃N₂S
• MW: 244.236191034317
• MDL: MFCD00060485
• CID: 227225
• Update Time: 2025-04-19

1-(4-Trifluoromethylphenyl)imidazoline-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)-1H-imidazole-2(3H)-thione
• 1-(4-TRIFLUOROMETHYLPHENYL)IMIDAZOLINE-2-THIONE
• 2H-Imidazole-2-thione,1,3-dihydro-1-[4-(trifluoromethyl)phenyl]-
• 3-[4-(trifluoromethyl)phenyl]-1H-imidazole-2-thione
• 1-(4-(TrifluoroMethyl)phenyl)-1H-iMidazole-2(5H)-thione
• 1-[4-(Trifluoromethyl)phenyl]-1,3-dihydro-2H-imidazole-2-thione
• 1-[4-(Trifluoromethyl)phenyl]imidazoline-2-thione98%
• 1-[4-(Trifluoromethyl)phenyl]imidazoline-2-thione 98%
• 1-(4-Trifluoromethylphenyl)imidazoline-2-thione

• MDL： MFCD00060485
• Inchi： 1S/C10H7F3N2S/c11-10(12,13)7-1-3-8(4-2-7)15-6-5-14-9(15)16/h1-6H,(H,14,16)
• InChI Key： GEUKXLKPQGIDDE-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 244.02800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 194 °C
• Boiling Point: 297.3°C at 760 mmHg
• PSA: 52.81000
• LogP: 3.55370
• Sensitiveness: Stench
• Solubility: Uncertain

1-(4-Trifluoromethylphenyl)imidazoline-2-thione Security Information

• Hazard Statement： Irritant/Stench
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles